2-[5-(butylcarbamoyl)-6-imino-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-7-yl]ethyl acetate

• Molecular Formula: C20H23N5O4
• Molecular Weight: 397.4 g/mol
• IUPAC Name: 2-[5-(butylcarbamoyl)-6-imino-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-7-yl]ethyl acetate
• InChI: InChI=1S/C20H23N5O4/c1-3-4-8-22-19(27)14-12-15-18(25(17(14)21)10-11-29-13(2)26)23-16-7-5-6-9-24(16)20(15)28/h5-7,9,12,21H,3-4,8,10-11H2,1-2H3,(H,22,27)
• InChI Key: DNZCXUAUKHQFSQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)C1=CC2=C(N=C3C=CC=CN3C2=O)N(C1=N)CCOC(=O)C

Description

2-[5-(butylcarbamoyl)-6-imino-2-oxo-1,7,9-triazatricyclo[84003,8]tetradeca-3(8),4,9,11,13-pentaen-7-yl]ethyl acetate is a complex organic compound with a unique tricyclic structure

Preparation Methods

The synthesis of 2-[5-(butylcarbamoyl)-6-imino-2-oxo-1,7,9-triazatricyclo[84003,8]tetradeca-3(8),4,9,11,13-pentaen-7-yl]ethyl acetate involves multiple stepsThe reaction conditions often require specific catalysts and solvents to ensure the desired product is obtained with high yield and purity .

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

2-[5-(butylcarbamoyl)-6-imino-2-oxo-1,7,9-triazatricyclo[84003,8]tetradeca-3(8),4,9,11,13-pentaen-7-yl]ethyl acetate has several scientific research applications In chemistry, it is used as a building block for synthesizing more complex moleculesIn medicine, it is being investigated for its potential therapeutic effects, particularly in targeting specific molecular pathways.

Mechanism of Action

The mechanism of action of 2-[5-(butylcarbamoyl)-6-imino-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-7-yl]ethyl acetate involves its interaction with specific molecular targets. The compound binds to certain enzymes or receptors, modulating their activity and influencing various biological pathways. This interaction can lead to changes in cellular processes, which may have therapeutic implications .

Comparison with Similar Compounds

Compared to other similar compounds, 2-[5-(butylcarbamoyl)-6-imino-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-7-yl]ethyl acetate stands out due to its unique tricyclic structure and specific functional groups. Similar compounds include 6-imino-7,11-dimethyl-N-(2-methylpropyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide and 6-[1,3-benzodioxol-5-yl(oxo)methyl]imino-7-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylic acid ethyl ester .